Cas no 15181-11-0 (3,5-Di-tert-butyltoluene)

• Product Name: 3,5-Di-tert-butyltoluene
• CAS No: 15181-11-0
• MF: C₁₅H₂₄
• MW: 204.351064682007
• MDL: MFCD00026300
• CID: 87499
• PubChem ID: 24856525
• Update Time: 2025-04-18

3,5-Di-tert-butyltoluene Chemical and Physical Properties

Names and Identifiers

• 1,3-Di-tert-butyl-5-methylbenzene
• 3,5-Di-tert-butyltoluene
• 1,3-ditert-butyl-5-methylbenzene
• 3,5-Di-tert-butyl-1-methylbenzene
• 3,5-Bis(tert-Butyl)toluene
• toluene,3,5-di-tert-butyl-
• 1-Methyl-3,5-ditert-butylbenzene
• 1-Methyl-3,5-di-tert-butylbenzene
• 5-Methyl-1,3-di-tert-butylbenzene
• Toluene, 3,5-di-tert-butyl-
• 3,5-DI-TERT-BUTYLTOLUENE, 98+%
• Benzene, 1,3-bis(1,1-dimethylethyl)-5-methyl-
• 3,5-Di-t-butyltoluene
• WIXDSJRJFDWTNY-UHFFFAOYSA-N
• AK135830
• 3,5-Bis(t-butyl)-1-methylbenzene
• 1,3-bis(tert-butyl)-5-methylbe
• 1,3-bis(1,1-dimethylethyl)-5-methylbenzene
• AM82895
• 1,3-di-(t-C4H9)-5-CH3-C6H3
• D3414
• 3,5-Di-tert-butyltoluene, 95%
• DTXSID70164880
• AKOS015889122
• Benzene, 1-methyl-3,5-bis-(1,1-dimethylethyl)
• NS00024948
• A884063
• EINECS 239-230-3
• Benzene,1,3-bis(1,1-dimethylethyl)-5-methyl-
• FT-0614741
• 15181-11-0
• CS-W015397
• MFCD00026300
• DS-5203
• SY009403
• DB-085672

• MDL： MFCD00026300
• Inchi： 1S/C15H24/c1-11-8-12(14(2,3)4)10-13(9-11)15(5,6)7/h8-10H,1-7H3
• InChI Key： WIXDSJRJFDWTNY-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=C(C)C=C(C=1)C(C)(C)C
• BRN： 2043032

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: 31-32 °C (lit.)
• Boiling Point: 244°C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.49(lit.)
• Solubility: Insuluble (8.6E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.59000
• Solubility: Not determined

3,5-Di-tert-butyltoluene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons